N-[2-(Furan-2-yl)-2-methoxyethyl]pyrido[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(furan-2-yl)-2-methoxyethyl]pyrido[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H14N4O2/c1-19-12(11-5-3-7-20-11)8-16-14-10-4-2-6-15-13(10)17-9-18-14/h2-7,9,12H,8H2,1H3,(H,15,16,17,18)
• InChI Key: OCWHZGMBZHDOOC-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1=NC=NC2=C1C=CC=N2)C3=CC=CO3
• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol
• CAS No.: 2380181-42-8

Description

N-[2-(Furan-2-yl)-2-methoxyethyl]pyrido[2,3-d]pyrimidin-4-amine is a complex organic compound that belongs to the class of pyrido[2,3-d]pyrimidines This compound is characterized by the presence of a furan ring, a methoxyethyl group, and an amine group attached to a pyrido[2,3-d]pyrimidine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(Furan-2-yl)-2-methoxyethyl]pyrido[2,3-d]pyrimidin-4-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrido[2,3-d]pyrimidine Core: This step involves the cyclization of appropriate precursors under acidic or basic conditions to form the pyrido[2,3-d]pyrimidine core.

Introduction of the Furan Ring: The furan ring is introduced through a coupling reaction, such as a Suzuki or Heck coupling, using a furan-containing reagent.

Attachment of the Methoxyethyl Group: The methoxyethyl group is attached via an alkylation reaction, often using a methoxyethyl halide in the presence of a base.

Introduction of the Amine Group:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.